Cas no 879416-95-2 (2H-1-Benzopyran-2-one, 6-fluoro-4-(4-methylphenyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 6-fluoro-4-(4-methylphenyl)-
• CAS No: 879416-95-2
• MF: C₁₆H₁₁FO₂
• MW: 254.255748033524
• CID: 582191
• PubChem ID: 71405441
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 6-fluoro-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-fluoro-4-(4-methylphenyl)-
• 6-fluoro-4-(4-methylphenyl)chromen-2-one
• 6-Fluoro-4-(4-methylphenyl)-2H-1-benzopyran-2-one
• DTXSID50826090
• 6-fluoro-4-(4-tolyl)-2h-chromen-2-one
• 879416-95-2

• Inchi： 1S/C16H11FO2/c1-10-2-4-11(5-3-10)13-9-16(18)19-15-7-6-12(17)8-14(13)15/h2-9H,1H3
• InChI Key： MKIIRXICEVZBLO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CC(=O)O2)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 254.07430775g/mol
• Monoisotopic Mass: 254.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų